molecular formula C19H14Cl2N2O4S B300560 2-[5-(3,5-dichloro-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

2-[5-(3,5-dichloro-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

Cat. No. B300560
M. Wt: 437.3 g/mol
InChI Key: ZMNBVVLYRRPCRD-NVNXTCNLSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[5-(3,5-dichloro-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of certain enzymes that are involved in cell growth and division. In addition, compound X has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
Studies have shown that compound X has a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes that are involved in inflammation, which may contribute to its anti-inflammatory activity. In addition, compound X has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for researchers studying cancer biology. However, there are also some limitations to using this compound in lab experiments. For example, compound X is a complex molecule that can be difficult to synthesize in large quantities. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on compound X. One area of interest is the development of more efficient synthesis methods for this compound. Another area of interest is the identification of the specific enzymes that are targeted by compound X, which could provide important insights into its mechanism of action. Additionally, further studies are needed to evaluate the potential therapeutic applications of this compound in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of compound X is a complex process that involves several steps. The starting materials for the synthesis are 3,5-dichloro-4-hydroxybenzaldehyde, thiosemicarbazide, and 3-methylphenylacetic acid. These materials are reacted together in the presence of a catalyst and under specific reaction conditions to produce compound X.

Scientific Research Applications

Compound X has been studied extensively for its potential use in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that compound X has potent anti-cancer activity against a variety of cancer cell lines. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of other diseases.

properties

Product Name

2-[5-(3,5-dichloro-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

Molecular Formula

C19H14Cl2N2O4S

Molecular Weight

437.3 g/mol

IUPAC Name

2-[(5Z)-5-[(3,5-dichloro-4-hydroxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

InChI

InChI=1S/C19H14Cl2N2O4S/c1-10-3-2-4-12(5-10)22-16(24)9-23-18(26)15(28-19(23)27)8-11-6-13(20)17(25)14(21)7-11/h2-8,25H,9H2,1H3,(H,22,24)/b15-8-

InChI Key

ZMNBVVLYRRPCRD-NVNXTCNLSA-N

Isomeric SMILES

CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C/C3=CC(=C(C(=C3)Cl)O)Cl)/SC2=O

SMILES

CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C(=C3)Cl)O)Cl)SC2=O

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C(=C3)Cl)O)Cl)SC2=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.